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4-O-[2-[(Butyl)methylamino]-2-oxoethyl]rifamycin 4-O-[2-[(Butyl)methylamino]-2-oxoethyl]rifamycin
Brand Name: Vulcanchem
CAS No.: 16784-08-0
VCID: VC0230994
InChI: InChI=1S/C44H60N2O13/c1-12-13-18-46(10)32(48)21-56-31-20-29-39(52)34-33(31)35-41(27(7)38(34)51)59-44(9,42(35)53)57-19-17-30(55-11)24(4)40(58-28(8)47)26(6)37(50)25(5)36(49)22(2)15-14-16-23(3)43(54)45-29/h14-17,19-20,22,24-26,30,36-37,40,49-52H,12-13,18,21H2,1-11H3,(H,45,54)/b15-14+,19-17+,23-16+
SMILES: CCCCN(C)C(=O)COC1=C2C3=C(C(=C1)NC(=O)C(=CC=CC(C(C(C(C(C(C(C(C=COC4(C(=O)C2=C(O4)C(=C3O)C)C)OC)C)OC(=O)C)C)O)C)O)C)C)O
Molecular Formula: C44H60N2O13
Molecular Weight: 825 g/mol

4-O-[2-[(Butyl)methylamino]-2-oxoethyl]rifamycin

CAS No.: 16784-08-0

Main Products

VCID: VC0230994

Molecular Formula: C44H60N2O13

Molecular Weight: 825 g/mol

4-O-[2-[(Butyl)methylamino]-2-oxoethyl]rifamycin - 16784-08-0

CAS No. 16784-08-0
Product Name 4-O-[2-[(Butyl)methylamino]-2-oxoethyl]rifamycin
Molecular Formula C44H60N2O13
Molecular Weight 825 g/mol
IUPAC Name [(9E,19E,21E)-27-[2-[butyl(methyl)amino]-2-oxoethoxy]-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
Standard InChI InChI=1S/C44H60N2O13/c1-12-13-18-46(10)32(48)21-56-31-20-29-39(52)34-33(31)35-41(27(7)38(34)51)59-44(9,42(35)53)57-19-17-30(55-11)24(4)40(58-28(8)47)26(6)37(50)25(5)36(49)22(2)15-14-16-23(3)43(54)45-29/h14-17,19-20,22,24-26,30,36-37,40,49-52H,12-13,18,21H2,1-11H3,(H,45,54)/b15-14+,19-17+,23-16+
Standard InChIKey LSGIOAFJQJEMMO-KAULNTAXSA-N
Isomeric SMILES CCCCN(C)C(=O)COC1=C2C3=C(C(=C1)NC(=O)/C(=C/C=C/C(C(C(C(C(C(C(C(/C=C/OC4(C(=O)C2=C(O4)C(=C3O)C)C)OC)C)OC(=O)C)C)O)C)O)C)/C)O
SMILES CCCCN(C)C(=O)COC1=C2C3=C(C(=C1)NC(=O)C(=CC=CC(C(C(C(C(C(C(C(C=COC4(C(=O)C2=C(O4)C(=C3O)C)C)OC)C)OC(=O)C)C)O)C)O)C)C)O
Canonical SMILES CCCCN(C)C(=O)COC1=C2C3=C(C(=C1)NC(=O)C(=CC=CC(C(C(C(C(C(C(C(C=COC4(C(=O)C2=C(O4)C(=C3O)C)C)OC)C)OC(=O)C)C)O)C)O)C)C)O
PubChem Compound 5382523
Last Modified Nov 11 2021
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